Cas no 121582-52-3 (Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate)

121582-52-3 structure
Product Name:Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate
CAS No:121582-52-3
Molecular Formula:C14H16N2O6
Molecular Weight:308.28664
CID:203608
PubChem ID:135417168
Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Properties
Names and Identifiers
-
- Dimethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxopentanedioate
- dimethyl 2-[(4-methoxyphenyl)hydrazinylidene]-3-oxopentanedioate
- diMethyl 2-[2-(4-Methoxyphenyl)hydrazono]-3-oxopentanedioate
- Pentanedioic acid,2-[2-(4-methoxyphenyl)hydrazinylidene]-3-oxo-, 1,5-dimethyl ester
- DIMETHYL (2Z)-2-[(4-METHOXYPHENYL)HYDRAZINYLIDENE]-3-OXO-PENTANEDIOATE
- dimethyl 1-(4-methoxyphenyl)hydrazono-2-oxopropane-1,3-dicarboxylate
- A927298
- AKOS005069962
- Pentanedioic acid, 2-[2-(4-methoxyphenyl)hydrazinylidene]-3-oxo-, 1,5-dimethyl ester
- dimethyl (Z)-3-hydroxy-2-[(4-methoxyphenyl)diazenyl]pent-2-enedioate
- dimethyl 2-[2-(4-methoxyphenyl)hydrazono]-3-oxopentanedioate
- AKOS015851813
- DTXSID20382936
- 121582-52-3
- 2F-029
- MFCD07698581
- 1,5-dimethyl (2E)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]-3-oxopentanedioate
- DIMETHYL 2-[2-(4-METHOXYPHENYL)HYDRAZONO]-3-OXOPENTANEDIOATE
-
- MDL: MFCD07698581
- InChIKey: JJXKNYISYDAOFZ-DTQAZKPQSA-N
- Inchi: InChI=1S/C14H16N2O6/c1-20-10-6-4-9(5-7-10)15-16-13(14(19)22-3)11(17)8-12(18)21-2/h4-7,15H,8H2,1-3H3/b16-13+
- SMILES: O=C(OC)/C(C(CC(OC)=O)=O)=N\NC1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 308.10100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 9
- Monoisotopic Mass: 308.100836
- Heavy Atom Count: 22
- Complexity: 441
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 103
Experimental Properties
- LogP: 0.84130
- PSA: 103.29000
- Refractive Index: 1.532
- Boiling Point: 429.5°Cat760mmHg
- Melting Point: 110-113°
- Flash Point: 213.6°C
- Density: 1.24
Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Security Information
- HazardClass:IRRITANT
Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA53362-1mg |
Dimethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxopentanedioate |
121582-52-3 | >95% | 1mg |
$201.00 | ||
abcr | AB257287-1g |
Dimethyl 2-[2-(4-methoxyphenyl)hydrazono]-3-oxopentanedioate, 95%; . |
121582-52-3 | 95% | 1g |
€187.10 | ||
Ambeed | A732350-1g |
Dimethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxopentanedioate |
121582-52-3 | 95+% | 1g |
$116.0 | ||
Crysdot LLC | CD12171855-5g |
Dimethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxopentanedioate |
121582-52-3 | 95+% | 5g |
$343 | 2024-07-23 | |
TRC | D477163-10mg |
Dimethyl 2-[2-(4-methoxyphenyl)hydrazono]-3-oxopentanedioate |
121582-52-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1944503-500mg |
1,5-Dimethyl 2-[2-(4-methoxyphenyl)hydrazinylidene]-3-oxopentanedioate |
121582-52-3 | 98% | 500mg |
¥1174.00 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-300478-500 mg |
Dimethyl 2-[2-(4-methoxyphenyl)hydrazono]-3-oxopentanedioate, |
121582-52-3 | 500MG |
¥722.00 | 2023-07-11 |
Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Related Literature
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William D. G. Brittain,Steven L. Cobb Org. Biomol. Chem., 2018,16, 10-20
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Michael A. Holmes,Troy K. Townsend,Frank E. Osterloh Chem. Commun., 2012,48, 371-373
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Teresa A. Gawargy,Paolo Costa,Anabel E. Lanterna,Juan C. Scaiano Org. Biomol. Chem., 2020,18, 6047-6052
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Qingling Liu,Lennart Bergström Energy Environ. Sci., 2012,5, 7664-7673
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Milena Nikolić,Aleksandra Pavlović,Snežana Mitić,Snežana Tošić,Emilija Pecev Marinković,Miodrag Đorđević,Ružica Micić Anal. Methods, 2016,8, 4844-4852
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Samah Simaan,Kasim Agbaria,Iris Thondorf,Silvio E. Biali New J. Chem., 2003,27, 236-238
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Weirong Wu,Xufang Zhao,Guang Chen,Lingjun Liu,Yulin Li,Tao Chen,Yuxia Liu Chem. Commun., 2023,59, 482-485
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Chao Cai,Shaobo Han,Xiaotao Zhang,Jingxia Yu,Xia Xiang,Jack Yang,Liang Qiao,Yuanzheng Chen,Sean Li RSC Adv., 2022,12, 6205-6213
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:121582-52-3)Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate

Purity:99%
Quantity:5g
Price($):311.0